Thiocolchicoside S-Oxide (Mixture of Diastereomers)
Catalog No.
S14401319
CAS No.
M.F
C27H33NO11S
M. Wt
579.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
Thiocolchicoside S-Oxide (Mixture of Diastereomers)
IUPAC Name
N-[1,2-dimethoxy-10-methylsulfinyl-9-oxo-3-[(2S,3R,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
Molecular Formula
C27H33NO11S
Molecular Weight
579.6 g/mol
InChI
InChI=1S/C27H33NO11S/c1-12(30)28-16-7-5-13-9-18(38-27-24(34)23(33)22(32)19(11-29)39-27)25(36-2)26(37-3)21(13)14-6-8-20(40(4)35)17(31)10-15(14)16/h6,8-10,16,19,22-24,27,29,32-34H,5,7,11H2,1-4H3,(H,28,30)/t16?,19?,22-,23+,24-,27-,40?/m1/s1
InChI Key
VUHBNTRUHKWKJH-QZNLINAESA-N
Canonical SMILES
CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)S(=O)C)OC)OC)OC4C(C(C(C(O4)CO)O)O)O
Isomeric SMILES
CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)S(=O)C)OC)OC)O[C@H]4[C@@H]([C@H]([C@@H](C(O4)CO)O)O)O
XLogP3
-1.5
Hydrogen Bond Acceptor Count
12
Hydrogen Bond Donor Count
5
Exact Mass
579.17743204 g/mol
Monoisotopic Mass
579.17743204 g/mol
Heavy Atom Count
40
Dates
Modify: 2024-08-10
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:69182-55-4
Molecular Formula:C4H12N2O
Molecular Weight:104.15 g/mol
Availability:
Inquiry
CAS No.:1038922-77-8
Molecular Formula:C15H14O9S
Molecular Weight:370.3 g/mol
Availability:
In Stock
CAS No.:17286-40-7
Molecular Formula:C15H20N2O5
Molecular Weight:308.33 g/mol
Availability:
Inquiry
CAS No.:31197-54-3
Molecular Formula:C14H20
Molecular Weight:188.31 g/mol
Availability:
In Stock
CAS No.:620-94-0
Molecular Formula:C14H14S
Molecular Weight:214.33 g/mol
Availability:
In Stock
